Exceptional thermoelectric performance in Mg3Sb0.6Bi1.4 for low-grade waste heat recovery†
Energy & Environmental Science Pub Date: 2019-02-14 DOI: 10.1039/C8EE03374A
Abstract
Bi2Te3 alloys have been the most widely used n-type material for low temperature thermoelectric power generation for over 50 years, thanks to the highest efficiency in the 300–500 K temperature range relevant for low-grade waste-heat recovery. Here we show that n-type Mg3Sb0.6Bi1.4, with a thermoelectric figure-of-merit zT of 1.0–1.2 at 400–500 K, finally surpasses n-type Bi2Te3. This exceptional performance is achieved by tuning the alloy composition of Mg3(Sb1−xBix)2. The two primary mechanisms of the improvement are the band effective-mass reduction and grain size enhancement as the Mg3Bi2 content increases. The benefit of the effective-mass reduction is only effective up to the optimum composition Mg3Sb0.6Bi1.4, after which a different band dominates charge transport. The larger grains are important for minimizing grain-boundary electrical resistance. Considering the limited choice for low temperature n-type thermoelectric materials, the development of Mg3Sb0.6Bi1.4 is a significant advancement towards sustainable heat recovery technology.
Recommended Literature
- [1] New insights into the stereospecific reduction by an (S) specific carbonyl reductase from Candida parapsilosis ATCC 7330: experimental and QM/MM studies†
- [2] Two dimensional, electronic particle tracking in liquids with a graphene-based magnetic sensor array†
- [3] Base-promoted, CBr4-mediated tandem bromination/intramolecular Friedel–Crafts alkylation of N-aryl enamines: a facile access to 1H- and 3H-indoles†
- [4] General discussion
- [5] Ultra-broadband depolarization based on directly-coupled quantum wire-to-well modulation and their aliasing effect for polarization-insensitive light-emitting diodes
- [6] Inside back cover
- [7] Green synthesis of peptide-templated fluorescent copper nanoclusters for temperature sensing and cellular imaging†
- [8] Clavatol: a novel triterpenoid of the bisnoronocerane type isolated from Lycopodium clavatum
- [9] Synthesis, mesomorphism, photophysics and device performance of liquid-crystalline pincer complexes of gold(iii)†
- [10] Understanding and controlling the glass transition of HTPB oligomers†
Journal Name：Energy & Environmental Science
Research Products
-
CAS no.: 16420-30-7
-
CAS no.: 16034-43-8
-
CAS no.: 1796-12-9
-
CAS no.: 1291-72-1
-
CAS no.: 137361-05-8
-
CAS no.: 117902-15-5
